Cas no 322471-49-8 (11,12-Epoxy-2,5,7,9,10-pentahydroxy-4(20)-taxen-13-one; (2α,5α,7β,9α,10β,11β,12β)-form, 5-Cinnamoyl, 2,7,9,10-tetra-Ac)

• Product Name: 11,12-Epoxy-2,5,7,9,10-pentahydroxy-4(20)-taxen-13-one; (2α,5α,7β,9α,10β,11β,12β)-form, 5-Cinnamoyl, 2,7,9,10-tetra-Ac
• CAS No: 322471-49-8
• MF: C₃₇H₄₄O₁₂
• MW: 680.738072395325
• CID: 6757635
• Update Time: 2024-03-03

11,12-Epoxy-2,5,7,9,10-pentahydroxy-4(20)-taxen-13-one; (2α,5α,7β,9α,10β,11β,12β)-form, 5-Cinnamoyl, 2,7,9,10-tetra-Ac Chemical and Physical Properties

Names and Identifiers

• 11,12-Epoxy-2,5,7,9,10-pentahydroxy-4(20)-taxen-13-one; (2α,5α,7β,9α,10β,11β,12β)-form, 5-Cinnamoyl, 2,7,9,10-tetra-Ac

• Inchi： 1S/C37H44O12/c1-19-26(48-29(43)16-15-24-13-11-10-12-14-24)18-28(44-20(2)38)35(8)30(19)31(45-21(3)39)25-17-27(42)36(9)37(49-36,34(25,6)7)33(47-23(5)41)32(35)46-22(4)40/h10-16,25-26,28,30-33H,1,17-18H2,2-9H3/b16-15+
• InChI Key： MOYWWZOOLCCTFX-FOCLMDBBSA-N
• SMILES： CC(OC1C2(C(C(C3C(C)(C)C4(C(O4)(C)C(=O)C3)C(C2OC(=O)C)OC(=O)C)OC(=O)C)C(=C)C(OC(/C=C/C2C=CC=CC=2)=O)C1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• XLogP3: 3.707

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives